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  4. [(3As,4S,5S,6aR)-2-oxo-4-[(E)-3-oxooct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
[(3As,4S,5S,6aR)-2-oxo-4-[(E)-3-oxooct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate [(3As,4S,5S,6aR)-2-oxo-4-[(E)-3-oxooct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
Brand Name: Vulcanchem
CAS No.: 31753-00-1
VCID: VC0031309
InChI: InChI=1S/C28H30O5/c1-2-3-5-10-22(29)15-16-23-24-17-27(30)32-26(24)18-25(23)33-28(31)21-13-11-20(12-14-21)19-8-6-4-7-9-19/h4,6-9,11-16,23-26H,2-3,5,10,17-18H2,1H3/b16-15+/t23-,24-,25-,26+/m0/s1
SMILES: CCCCCC(=O)C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
Molecular Formula: C28H30O5
Molecular Weight: 446.5 g/mol

[(3As,4S,5S,6aR)-2-oxo-4-[(E)-3-oxooct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate

CAS No.: 31753-00-1

Reference Standards

VCID: VC0031309

Molecular Formula: C28H30O5

Molecular Weight: 446.5 g/mol

[(3As,4S,5S,6aR)-2-oxo-4-[(E)-3-oxooct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate - 31753-00-1

CAS No. 31753-00-1
Product Name [(3As,4S,5S,6aR)-2-oxo-4-[(E)-3-oxooct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
Molecular Formula C28H30O5
Molecular Weight 446.5 g/mol
IUPAC Name [(3aS,4S,5S,6aR)-2-oxo-4-[(E)-3-oxooct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
Standard InChI InChI=1S/C28H30O5/c1-2-3-5-10-22(29)15-16-23-24-17-27(30)32-26(24)18-25(23)33-28(31)21-13-11-20(12-14-21)19-8-6-4-7-9-19/h4,6-9,11-16,23-26H,2-3,5,10,17-18H2,1H3/b16-15+/t23-,24-,25-,26+/m0/s1
Standard InChIKey KVAPQSSLLZXBHI-LMXHIZBGSA-N
Isomeric SMILES CCCCCC(=O)/C=C/[C@@H]1[C@H](C[C@@H]2[C@H]1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
SMILES CCCCCC(=O)C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
Canonical SMILES CCCCCC(=O)C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
Synonyms 2H-Cyclopenta[b]furan, [1,1’-biphenyl]-4-carboxylic Acid Deriv; [3aα,4α(E),5β,6aα]-(-)-[1,1’-Biphenyl]-4-carboxylic Acid, Hexahydro-2-oxo-4-(3-oxo-1-octenyl)-2H-cyclopenta[b]furan-5-yl Ester; _x000B_
PubChem Compound 12076969
Last Modified Nov 11 2021
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